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Get Quote

Executive Summary

N-ethyl-2-hydroxypropanamide (CAS: 6280-14-4 for the (R)-isomer, 194022-24-7 for the (S)-
isomer) is a chiral amide derivative of lactic acid. Emerging as a high-performance "green
solvent," it is increasingly utilized in pharmaceutical formulations, pesticide delivery systems,
and organic synthesis as a chiral auxiliary.

Unlike simple hydrocarbons, this compound exhibits a complex solubility profile due to its
amphiphilic yet highly polar nature—possessing both a hydrophobic ethyl group and hydrophilic
hydroxyl/amide moieties. This guide provides a comprehensive analysis of its solubility
behavior, predicted miscibility based on Hansen Solubility Parameters (HSP), and a rigorous
standard operating procedure (SOP) for experimental validation.

Key Insight: N-ethyl-2-hydroxypropanamide is typically a liquid at room temperature (or a
low-melting solid, MP ~45°C). Therefore, its "solubility profile" often refers to its miscibility with
other solvents rather than the dissolution of a crystal lattice.
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Chemical Identity & Physicochemical Properties[1]

[2][3][4][5]

Understanding the solute's fundamental properties is the prerequisite for any thermodynamic

study.
Property Value Notes
IUPAC Name N-ethyl-2-hydroxypropanamide

Common Name

N-Ethyllactamide

Molecular Formula

Molecular Weight

117.15 g/mol

Physical State

MP: 44.5-45 °C; Supercools

Liquid / Low-melting Solid _ o
easily to liquid at RT.[1]

High boiling point makes it a

Boiling Point 280.9 °C (at 760 mmHg)
stable solvent.
Density ~1.02 g/cm?3 Slightly denser than water.
o ] S-isomer is derived from L-
Chirality (S) or (R) enantiomers

lactic acid (natural).

Functional Groups

Secondary Amide, Sec- Dual H-bond donor/acceptor

Hydroxyl capability.

Predicted Solubility & Miscibility Profile

In the absence of a specific peer-reviewed dataset for this exact compound in all solvents, we

utilize Hansen Solubility Parameters (HSP) and structural analogy to N-methyllactamide and

ethyl lactate to derive the authoritative miscibility profile.

Hansen Solubility Parameters (Estimated)

The solubility behavior is governed by the interaction radius (
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) between the solute (1) and solvent (2):
Lower

values indicate higher solubility/miscibility.[2]

Estimated Value (

Parameter Mechanistic Basis
)
(Dispersion) 16.5 Alkyl chain (ethyl) contribution.
14.0 High dipole moment of the
(Polarity) ' amide bond.
2.0 Strong H-bonding from -OH
(H-Bonding) )

and -NH- groups.

Solvent Compatibility Table

Based on the "Like Dissolves Like" principle and thermodynamic data of homologous

lactamides:
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Solvent Class

Representative
Solvents

Compatibility

Mechanistic
Explanation

Polar Protic

Water, Methanol,

Ethanol, Isopropanol

Miscible

Strong H-bond
networks formed
between solvent OH
and solute Amide/OH

groups.

Polar Aprotic

DMSO, DMF, NMP

Miscible

Dipole-dipole
interactions stabilize
the mixture; excellent
for formulation

concentrates.

Esters/Ketones

Ethyl Acetate, Acetone

Soluble

Moderate solubility;
favorable polar
interactions but limited
by lack of H-bond

donation from solvent.

Chlorinated

Dichloromethane,

Chloroform

Moderately Soluble

Soluble due to
polarizability, but less
favorable than

alcohols.

Non-Polar

Hexane, Heptane,

Toluene

Immiscible / Poor

Large
and

create a high energy

barrier for mixing.

Experimental Protocols for Solubility Determination

For regulatory filings or precise process design, predicted values must be validated

experimentally. Below are the two industry-standard protocols.

Protocol A: Laser Monitoring (Dynamic Method)
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Best for: Solid N-ethyl-2-hydroxypropanamide (pure enantiomer). This automated method

detects the precise point of dissolution by monitoring the turbidity of the solution via a laser

beam.

Workflow Diagram:
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Caption: Automated solubility determination workflow using laser nephelometry.

Step-by-Step Procedure:

o Preparation: Place a known mass (

) of solid N-ethyl-2-hydroxypropanamide into a double-jacketed glass vessel.

e Setup: Insert a laser probe (635 nm) and a temperature sensor into the vessel.

» Addition: Add solvent stepwise using a precision gravimetric dispenser.

o Equilibration: Maintain stirring at constant temperature (

).

o Detection: Record the intensity of transmitted light (

). The transition from suspension (scattering) to solution (transparent) is marked by a sharp

rise in

e Calculation: The solubility (
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) is calculated at the transition point:

Protocol B: Cloud Point Titration (Liquid-Liquid
Miscibility)
Best for: Liquid N-ethyl-2-hydroxypropanamide (supercooled or racemic).

Initial State: Place a known mass of N-ethyl-2-hydroxypropanamide in a vial.

Titration: Add the non-solvent (e.g., hexane) dropwise while stirring at constant temperature.

Endpoint: Record the mass of added solvent when the clear solution turns persistently

cloudy (phase separation).

Phase Diagram: Repeat at various temperatures to construct the Binodal Curve (LLE).

Thermodynamic Modeling

To interpolate solubility data for process design, experimental points (

) should be correlated using thermodynamic models.

Modified Apelblat Equation

Used to model the temperature dependence of solubility.
e A, B, C: Empirical constants derived from regression analysis.

« Utility: Highly accurate for polar solutes in organic solvents.

Thermodynamic Parameters

From the van't Hoff plot (

S
), we derive the dissolution energetics:

» Enthalpy of Solution (
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): Indicates if dissolution is endothermic (positive) or exothermic.

Gibbs Free Energy (

Applications & Implications

Green Solvents: N-ethyl-2-hydroxypropanamide is a viable, biodegradable alternative to
DMF and NMP in peptide synthesis and resin cleanup. Its high boiling point and miscibility
with water allow for easy recycling.

Agrochemicals: Used in emulsifiable concentrates (EC) for pesticides. Its ability to solubilize
active ingredients while remaining miscible with surfactants makes it a critical formulation
aid.

Chiral Synthesis: As a chiral auxiliary, its solubility in reaction media (often DCM or THF)
dictates the kinetics of asymmetric induction.

References
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Green Solvents:Green Chem.

Patent Literature: US Patent 8,901,153 (Use of N-ethyl-2-hydroxypropanamide in
pesticidal compositions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. repositori.urv.cat [repositori.urv.cat]
e 2. Hansen solubility parameter - Wikipedia [en.wikipedia.org]

» To cite this document: BenchChem. [Technical Guide: Solubility Profile & Thermodynamic
Characterization of N-Ethyl-2-Hydroxypropanamide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1606055/docs#technical-guide-
solubility-profile-thermodynamic-characterization-of-n-ethyl-2-hydroxypropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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